Cas no 2138266-37-0 (2,6-difluoro-4-sulfanylbenzoic acid)

• Product Name: 2,6-difluoro-4-sulfanylbenzoic acid
• CAS No: 2138266-37-0
• MF: C₇H₄F₂O₂S
• MW: 190.167267799377
• CID: 5288183
• Update Time: 2025-10-29

2,6-difluoro-4-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-sulfanylbenzoic acid

• Inchi： 1S/C7H4F2O2S/c8-4-1-3(12)2-5(9)6(4)7(10)11/h1-2,12H,(H,10,11)
• InChI Key： DUEYSWZEBHSNCQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(S)C=C1F

Additional information on 2,6-difluoro-4-sulfanylbenzoic acid

Introduction to 2,6-difluoro-4-sulfanylbenzoic acid (CAS No. 2138266-37-0)

2,6-difluoro-4-sulfanylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2138266-37-0, is a fluorinated and sulfonated derivative of benzoic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both fluorine and sulfur substituents introduces distinct electronic and steric effects, which can modulate the compound's reactivity and interaction with biological targets.

The2,6-difluoro moiety enhances the lipophilicity of the benzoic acid core, while the4-sulfanyl group contributes to polar interactions and potential hydrogen bonding capabilities. These features make2,6-difluoro-4-sulfanylbenzoic acid a promising candidate for further exploration in drug discovery and material science applications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased bioavailability and reduced susceptibility to enzymatic degradation. Similarly, sulfonamide derivatives are well-known for their biological activity across various therapeutic areas, including diabetes management and anti-inflammatory treatments.

Recent studies have highlighted the potential of2,6-difluoro-4-sulfanylbenzoic acid as a key intermediate in the synthesis of novel therapeutic agents. Researchers have explored its utility in developing kinase inhibitors, which are critical in targeting cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the sulfonyl group create a delicate balance that can optimize interactions with protein targets.

One notable application of this compound is in the field of medicinal chemistry, where it serves as a building block for more complex molecules. The structural flexibility offered by the2,6-difluoro-4-sulfanyl-benzoic acid scaffold allows chemists to modify its core structure while retaining desirable pharmacological properties. This adaptability has led to several patents and ongoing clinical trials investigating derivatives of this compound for their therapeutic efficacy.

The synthesis of2,6-difluoro-4-sulfanylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the production efficiency but also open avenues for scalable manufacturing processes suitable for industrial applications.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of fluorinated benzoic acids make them valuable in designing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The sulfonyl group further contributes to the compound's ability to form stable supramolecular structures, which could be exploited in creating novel functional materials.

The environmental impact of2,6-difluoro-4-sulfanylbenzoic acid is also an area of interest among researchers. While fluorinated compounds are known for their stability, this stability can pose challenges during disposal processes. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce environmental footprint. Additionally, studies are underway to assess the biodegradability and ecotoxicity of this compound under various environmental conditions.

The future prospects of2,6-difluoro-4-sulfanylbenzoic acid appear promising as research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation pharmaceuticals and advanced materials based on this versatile scaffold.